Cas no 1805099-34-6 (3-(Difluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1805099-34-6
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4812941
• Update Time: 2025-11-01

3-(Difluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H6F5NO3/c1-17-8-4(7(10)11)2-6(5(3-16)15-8)18-9(12,13)14/h2-3,7H,1H3
• InChI Key： KTPLHMFLZNVIFQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C=O)=C(C=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

Research Brief on 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1805099-34-6)

In recent years, the compound 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1805099-34-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyridine derivative is recognized for its unique structural properties, which make it a promising candidate for various applications, including agrochemicals, pharmaceuticals, and material science. The presence of multiple fluorine atoms and methoxy groups in its structure enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel antifungal agents. The researchers demonstrated that the difluoromethyl and trifluoromethoxy groups significantly improve the compound's binding affinity to fungal enzymes, thereby enhancing its efficacy. Another study published in Bioorganic & Medicinal Chemistry Letters explored its potential as a building block for protease inhibitors, showcasing its versatility in drug discovery.

From a synthetic perspective, advancements in the preparation of 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde have been reported. A team at the University of Tokyo developed a more efficient catalytic process for its synthesis, reducing the number of steps and improving yield. This innovation is expected to lower production costs and facilitate larger-scale applications. Additionally, computational studies have provided insights into the compound's electronic properties, aiding in the design of derivatives with optimized performance.

The compound's potential extends beyond pharmaceuticals. A 2024 report by the American Chemical Society highlighted its use in the development of advanced materials, such as liquid crystals and organic semiconductors. Its fluorinated structure contributes to thermal stability and electronic properties, making it suitable for high-performance applications. These findings underscore the compound's multidisciplinary relevance.

Despite these promising developments, challenges remain. The environmental impact of fluorinated compounds is a growing concern, and researchers are actively investigating biodegradable alternatives or mitigation strategies. Furthermore, the scalability of synthetic methods and the cost of raw materials are areas requiring further optimization. Future research directions may include exploring greener synthesis routes and expanding the compound's applications in catalysis and nanotechnology.

In conclusion, 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1805099-34-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a focal point for ongoing studies. As research progresses, this compound is likely to play an increasingly important role in the development of new therapeutics, materials, and agrochemicals.